Cas no 2138267-62-4 (methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2138267-62-4
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 6234648
• PubChem ID: 165488675
• Update Time: 2025-07-19

methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
• 2138267-62-4
• EN300-767185

• Inchi： 1S/C12H11N3O4/c1-15-11(17)9(10(14-15)12(18)19-2)8-3-7(6-16)4-13-5-8/h3-6,14H,1-2H3
• InChI Key： ZZYOGTRSPSJLIP-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=NC=C(C=O)C=2)=C(C(=O)OC)NN1C

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.6Ų

Additional information on methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 4-(5-Formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2138267-62-4)

Methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2138267-62-4) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing provides an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a pyridine ring with a formyl group at the 5-position and a pyrazole ring with a hydroxy group at the 5-position. These functional groups contribute to its reactivity and ability to interact with biological targets. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities.

One of the primary research objectives has been to elucidate the compound's mechanism of action and its interactions with specific enzymes or receptors. Preliminary in vitro studies suggest that methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate exhibits inhibitory effects on certain kinases, which are crucial targets in cancer therapy. Further investigations are underway to optimize its potency and selectivity.

The synthesis of this compound has been a focal point of recent research. A study published in 2023 detailed a scalable and efficient synthetic route, starting from commercially available precursors. The process involves a series of condensation and cyclization reactions, yielding the target compound with high purity and yield. This advancement is significant for enabling large-scale production and further pharmacological evaluation.

In addition to its potential as a kinase inhibitor, methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, with studies demonstrating its ability to modulate cytokine production in immune cells. These findings open new avenues for its application in autoimmune and inflammatory diseases.

Despite these promising results, challenges remain in the development of this compound as a drug candidate. Issues such as pharmacokinetics, bioavailability, and toxicity need to be addressed in future studies. Researchers are currently exploring structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, methyl 4-(5-formylpyridin-3-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate represents a promising scaffold for drug discovery. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.